Cas no 2229080-32-2 (4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole
• CAS No: 2229080-32-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5911262
• PubChem ID: 165698664
• Update Time: 2025-06-13

4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole
• EN300-1766066
• 2229080-32-2

• Inchi： 1S/C10H12N2/c1-4-10(5-6-10)9-7-12(3)11-8(9)2/h1,7H,5-6H2,2-3H3
• InChI Key： AOAXAPHCTMYBMH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)=N1)C1(C#C)CC1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole

Chemical Profile of 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2229080-32-2)

4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole is a heterocyclic compound characterized by its unique structural framework, which integrates a cyclopropyl group with an ethynyl substituent and a dimethylpyrazole core. This molecular architecture positions it as a promising candidate in the realm of medicinal chemistry, particularly for its potential applications in drug discovery and development. The compound’s chemical formula and CAS number (2229080-32-2) provide a precise identifier for further research and industrial utilization.

The significance of this compound lies in its structural features, which contribute to its pharmacological properties. The ethynylcyclopropyl moiety introduces a high degree of rigidity and electron-withdrawing characteristics, while the dimethylpyrazole backbone offers a scaffold for interactions with biological targets. Such structural attributes make it an attractive molecule for designing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an ethynylcyclopropyl group into the pyrazole framework enhances its binding affinity to biological receptors, making it a valuable scaffold for drug design. Furthermore, the dimethyl substitution at the 1-position of the pyrazole ring further modulates its pharmacokinetic properties, improving solubility and metabolic stability.

One of the most compelling aspects of 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole is its potential in oncology research. Preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Specifically, it has been observed to modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical in cancer cell proliferation and survival. These findings align with the broader trend in oncology research toward identifying small-molecule inhibitors that can selectively target cancer cells without significant toxicity to healthy tissues.

The ethynylcyclopropyl group in this compound also lends itself to further chemical modifications through cross-coupling reactions such as Suzuki or Sonogashira couplings. These reactions allow for the introduction of additional functional groups at specific positions on the molecule, enabling fine-tuning of its biological activity. Such versatility makes 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole a versatile building block for medicinal chemists seeking to develop novel therapeutics.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, autoimmune disorders, and cardiovascular diseases. By targeting inflammatory pathways, 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole could potentially mitigate symptoms associated with these conditions. Research has indicated that pyrazole derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

The synthesis of 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrazole ring followed by functionalization at the 4-position with the ethynylcyclopropyl group. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical studies and beyond.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. Preliminary pharmacokinetic assessments suggest that 4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its moderate solubility in water and lipids allows for good bioavailability after oral administration, while its metabolic stability ensures prolonged circulation time within the body. These characteristics are essential for developing an effective drug candidate that can reach target sites efficiently.

In conclusion,4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole (CAS No. 2229080-32-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology and anti-inflammatory therapy make it a valuable compound for further research and development. As synthetic methodologies continue to evolve,4-(1-ethynylcyclopropyl)-1,3-dimethyl-1H-pyrazole will likely play an increasingly important role in the discovery and development of novel therapeutic agents.